14-Chloro Daunorubicin
14-Chloro Daunorubicin
Brand Name:
Vulcanchem
CAS No.:
121250-06-4
VCID:
VC0027615
InChI:
InChI=1S/C27H28ClNO10/c1-10-22(31)13(29)6-17(38-10)39-15-8-27(36,16(30)9-28)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34/h3-5,10,13,15,17,22,31,33,35-36H,6-9,29H2,1-2H3
SMILES:
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CCl)O)N)O
Molecular Formula:
C₂₇H₂₈ClNO₁₀
Molecular Weight:
562 g/mol
14-Chloro Daunorubicin
CAS No.: 121250-06-4
Reference Standards
VCID: VC0027615
Molecular Formula: C₂₇H₂₈ClNO₁₀
Molecular Weight: 562 g/mol
| CAS No. | 121250-06-4 |
|---|---|
| Product Name | 14-Chloro Daunorubicin |
| Molecular Formula | C₂₇H₂₈ClNO₁₀ |
| Molecular Weight | 562 g/mol |
| IUPAC Name | 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-9-(2-chloroacetyl)-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C27H28ClNO10/c1-10-22(31)13(29)6-17(38-10)39-15-8-27(36,16(30)9-28)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34/h3-5,10,13,15,17,22,31,33,35-36H,6-9,29H2,1-2H3 |
| Standard InChIKey | YPCKPOWJKPVJRQ-UHFFFAOYSA-N |
| SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CCl)O)N)O |
| Canonical SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CCl)O)N)O |
| Synonyms | 8S,10S)-10-[(3-Amino-2,3,6-trideoxy-α-L-lyxo-hexopyranosyl)oxy]-8-(2-chloroacetyl)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-5,12-naphthacenedione; 14-Chlorodaunomycin; 14-Chlororubomycin; |
| PubChem Compound | 159561 |
| Last Modified | Dec 23 2021 |
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